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Compound of Interest

Compound Name: 2-Ethyl-2-phenylbutyronitrile

Cat. No.: B1294306

For Immediate Reference: Treat 2-Ethyl-2-phenylbutyronitrile as a toxic hazardous waste.[1]
Personal protective equipment, including gloves, safety goggles, and a lab coat, is mandatory
during handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethyl-2-phenylbutyronitrile, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental compliance.

Key Safety and Handling Information

2-Ethyl-2-phenylbutyronitrile is classified as a toxic substance.[1] Ingestion and skin contact
are primary routes of exposure and should be strictly avoided. Always handle this compound in
a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves, such as nitrile gloves, are required.
o Eye Protection: Safety goggles or a face shield must be worn.

o Protective Clothing: A lab coat and closed-toe shoes are mandatory.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1294306?utm_src=pdf-interest
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following table summarizes the key physical and chemical properties of 2-Ethyl-2-

phenylbutyronitrile.

Property Value Source(s)
Chemical Formula Ci12H1sN [1]

Molar Mass 173.25 g/mol [1]
Appearance Colorless to pale yellow liquid

CAS Number 5336-57-2 [1]

Acute Toxicity, Oral (Category
3)

GHS Classification

[1]

Hazard Statement H301: Toxic if swallowed

[1]

Disposal Protocol for 2-Ethyl-2-phenylbutyronitrile

This step-by-step protocol outlines the approved procedure for the disposal of 2-Ethyl-2-

phenylbutyronitrile waste. This includes pure compound, contaminated solutions, and empty

containers.

1. Waste ldentification and Segregation:

« |dentify all waste streams containing 2-Ethyl-2-phenylbutyronitrile.

» Segregate this waste from other chemical waste to prevent accidental mixing with

incompatible substances. Do not mix with strong oxidizing agents.

e Label a dedicated, leak-proof, and chemically compatible waste container with "Hazardous

Waste: 2-Ethyl-2-phenylbutyronitrile, Toxic".

2. Personal Protective Equipment (PPE) and Safety Precautions:

o Before handling the waste, ensure you are wearing the appropriate PPE as detailed above.

o Conduct all waste handling and transfers within a certified chemical fume hood to minimize

inhalation exposure.

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-phenylbutyronitrile
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/product/b1294306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Waste Collection and Containerization:

o Liquid Waste: Carefully transfer liquid waste containing 2-Ethyl-2-phenylbutyronitrile into
the designated hazardous waste container using a funnel. Avoid splashing.

o Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads, weighing paper)
should be placed in a separate, clearly labeled, and sealed bag or container for solid
hazardous waste.

o Empty Containers: "Empty" containers that previously held 2-Ethyl-2-phenylbutyronitrile
are also considered hazardous waste. They should be triple-rinsed with a suitable solvent
(e.g., acetone or ethanol). The rinsate must be collected and disposed of as liquid hazardous
waste. The rinsed container should then be securely capped and labeled as "Empty
Container - Hazardous Residue: 2-Ethyl-2-phenylbutyronitrile”.

4. \Waste Storage:

» Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area or the main hazardous waste storage area.

e Ensure the storage area is secure, well-ventilated, and away from heat sources or
incompatible chemicals.

5. Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Never dispose of 2-Ethyl-2-phenylbutyronitrile down the drain or in regular trash. All
chemical waste should be disposed of in accordance with local, state, and federal
regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethyl-2-phenylbutyronitrile.
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Start: Generation of
2-Ethyl-2-phenylbutyronitrile Waste

1. Identify Waste Type

Is it liquid? Is it an empty container?

Solid Waste
(Contaminated PPE, etc.)

Liquid Waste
(Pure, Solutions, Rinsate)

Empty Container

2. Don Appropriate PPE

Waste Collection

3a. Collect in Labeled 3¢. Triple Rinse Container 3b. Collect in Labeled
Liquid Waste Container P Solid Waste Container

Collect Rinsate as Manage Rinsed Container
Liquid Waste as Hazardous Waste

4. Store in Designated
Hazardous Waste Area

5. Arrange for Professional
Disposal via EHS

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Ethyl-2-phenylbutyronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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